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Compound of Interest

Compound Name: Diisostearyl fumarate

Cat. No.: B056379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisostearyl Fumarate is a high molecular weight, branched-chain ester synthesized from

fumaric acid and isostearyl alcohol.[1] In cosmetic formulations, it primarily functions as an

emollient, skin-conditioning agent, and an effective pigment dispersant.[2][3][4] Its unique

molecular structure, featuring two bulky isostearyl chains, imparts desirable properties such as

low viscosity, high stability, and a non-greasy feel.[1] These characteristics make it a valuable

ingredient in a variety of cosmetic products, particularly in color cosmetics like lipsticks and

foundations, where uniform pigment distribution is crucial for product performance and

aesthetics.

The primary mechanism by which Diisostearyl Fumarate aids in pigment dispersion is through

steric hindrance. The large, branched isostearyl groups create a physical barrier around

pigment particles, preventing them from re-agglomerating. This leads to a more stable and

uniform distribution of the pigment throughout the cosmetic formulation, resulting in improved

color intensity, gloss, and overall product quality.

Physicochemical Properties of Diisostearyl
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A comprehensive understanding of the physicochemical properties of Diisostearyl Fumarate
is essential for its effective application in cosmetic formulations.

Property Value Reference

CAS Number 113431-53-1 [5]

Molecular Formula C40H76O4 [1]

Molecular Weight 621 g/mol [1]

Appearance Liquid [1]

Solubility Insoluble in water

Key Functions
Emollient, Skin Conditioning,

Pigment Dispersant
[2][3][4]

Application in Pigment Dispersion
Diisostearyl Fumarate is particularly effective in dispersing pigments in various cosmetic

formulations, most notably in lip care products.[4][5] Its benefits in this application include:

Enhanced Pigment Wetting: Diisostearyl Fumarate efficiently wets the surface of pigment

particles, which is the initial and critical step in the dispersion process.

Reduced Agglomeration: By adsorbing onto the pigment surface, the bulky isostearyl groups

provide a steric barrier that prevents particles from clumping together.

Improved Color Pay-off and Uniformity: A stable dispersion ensures a more intense and even

color distribution upon application.

Prevention of Feathering and Bleeding: In lipsticks, it helps to prevent the color from

migrating outside the lip line.[4][5]

Pleasant Sensory Profile: It imparts a rich, non-greasy skin feel to the final product.[4][5]

A related compound, Diisostearyl Malate, is also widely recognized for its excellent pigment

dispersing properties.[6][7][8][9][10] It is known to function as a wetting agent and binder for
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powders and pigments, contributing to good spreadability and slip in cosmetic products.[6]

Recommended Use Levels
The typical use level for Diisostearyl Fumarate in cosmetic formulations ranges from 0.5% to

10% by weight, depending on the specific application and desired outcome.[4]

Experimental Protocols
Protocol for Evaluating Pigment Dispersion Efficiency
This protocol outlines a method to assess the effectiveness of Diisostearyl Fumarate as a

dispersing agent for a model pigment (e.g., Red Iron Oxide) in a cosmetic base.

Materials:

Diisostearyl Fumarate

Red Iron Oxide (or other cosmetic pigment)

Cosmetic base oil (e.g., Caprylic/Capric Triglyceride)

High-shear mixer (e.g., homogenizer)

Particle size analyzer

Viscometer

Microscope with a camera

Procedure:

Preparation of the Mill Base:

Prepare two formulations:

Control: Pigment + Cosmetic base oil

Test: Pigment + Diisostearyl Fumarate + Cosmetic base oil
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The concentration of the pigment should be kept constant in both formulations (e.g., 10%

w/w).

In the test formulation, Diisostearyl Fumarate can be added at a specific concentration

(e.g., 2% w/w).

Dispersion Process:

Subject both the control and test formulations to high-shear mixing for a defined period

(e.g., 10 minutes) at a constant speed.

Evaluation of Dispersion Quality:

Particle Size Analysis: Measure the particle size distribution of the pigment in both

formulations immediately after dispersion and at specified time intervals (e.g., 24 hours, 1

week) to assess stability.

Viscosity Measurement: Measure the viscosity of both formulations. A lower viscosity in

the test sample may indicate better pigment wetting and de-agglomeration.

Microscopic Examination: Observe a thin film of each formulation under a microscope to

visually assess the degree of pigment agglomeration.

Workflow for Pigment Dispersion and Evaluation
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Formulation Preparation

Dispersion Process

Dispersion Quality Evaluation

Control Formulation:
Pigment + Base Oil

High-Shear Mixing

Test Formulation:
Pigment + Diisostearyl Fumarate + Base Oil

Particle Size Analysis

Viscosity Measurement

Microscopic Examination

Click to download full resolution via product page

Caption: Experimental workflow for preparing and evaluating pigment dispersions.

Mechanism of Pigment Dispersion
The process of incorporating a dry pigment powder into a liquid medium to form a stable

dispersion involves three key stages: wetting, de-agglomeration, and stabilization.

Wetting: The air surrounding the pigment particles is displaced by the liquid medium.

Dispersing agents like Diisostearyl Fumarate lower the interfacial tension between the

pigment surface and the vehicle, facilitating this process.

De-agglomeration: Mechanical energy, typically from high-shear mixing, is applied to break

down the pigment agglomerates and aggregates into smaller particles.

Stabilization: Once the particles are dispersed, they must be prevented from coming back

together. Diisostearyl Fumarate provides steric stabilization, where its large, bulky

molecules adsorb onto the pigment surface, creating a protective layer that physically

hinders re-agglomeration.

Logical Relationship in Pigment Dispersion
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Dry Pigment Agglomerates

Wetting of Pigment Surface
(aided by Diisostearyl Fumarate)

De-agglomeration
(Mechanical Energy)

Stabilization of Dispersed Particles
(Steric Hindrance from Diisostearyl Fumarate)

Stable Pigment Dispersion

Click to download full resolution via product page

Caption: The three key stages of achieving a stable pigment dispersion.

Conclusion
Diisostearyl Fumarate is a multifunctional cosmetic ingredient that serves as an excellent

pigment dispersant, particularly in anhydrous formulations. Its ability to provide effective steric

stabilization leads to improved color cosmetics with enhanced aesthetic and performance

characteristics. The provided protocols offer a framework for researchers and formulators to

systematically evaluate and optimize the use of Diisostearyl Fumarate in their product

development endeavors. Further research could focus on quantifying the impact of

Diisostearyl Fumarate on pigment dispersion across a wider range of pigment types and

cosmetic bases to build a more comprehensive understanding of its application potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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